Methyl 5-((3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)furan-2-carboxylate oxalate

• IUPAC Name: methyl 5-[[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methyl]furan-2-carboxylate;oxalic acid
• InChI: InChI=1S/C16H15N5O4.C2H2O4/c1-23-16(22)13-3-2-11(24-13)9-21-7-10(8-21)15-19-14(20-25-15)12-6-17-4-5-18-12;3-1(4)2(5)6/h2-6,10H,7-9H2,1H3;(H,3,4)(H,5,6)
• InChI Key: YYGCWCARFUEULV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CN2CC(C2)C3=NC(=NO3)C4=NC=CN=C4.C(=O)(C(=O)O)O
• Molecular Formula: C18H17N5O8
• Molecular Weight: 431.4 g/mol

Description

Methyl 5-((3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)furan-2-carboxylate oxalate is a useful research compound. Its molecular formula is C18H17N5O8 and its molecular weight is 431.361. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Recyclization Applications

Research has demonstrated methods for synthesizing related compounds, exploring their recyclization under specific conditions, and evaluating their potential applications, such as in analgesic activities. For instance, the synthesis and recyclization of N'-(5-aryl-2-oxofuran-3(2H)-ylidene)furan-2-carbohydrazides under methanol have been detailed, indicating a pathway for creating new compounds with potential analgesic properties (S. Igidov et al., 2022).

Anticancer and Antiangiogenic Effects

Studies on novel thioxothiazolidin-4-one derivatives, including compounds with related structural features, have shown significant anticancer and antiangiogenic effects in mouse models. These findings highlight the potential therapeutic applications of these compounds in cancer treatment (S. Chandrappa et al., 2010).

Heterocyclic Compound Development

The development of heterocyclic compounds, such as those containing the 1,2,4-oxadiazole ring, has been a focus of research due to their diverse biological activities. These activities range from antibacterial to antiviral effects, illustrating the compounds' versatility in drug development (A. Hashem et al., 2007; E. M. Flefel et al., 2012).

Insensitive Energetic Materials

Research into 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives has focused on their potential as insensitive energetic materials. These studies explore the thermal stabilities and detonation performances of these compounds, pointing towards their applications in safer energetic materials (Qiong Yu et al., 2017).

Nitric Oxide Generation and Vasodilator Action

Furoxans, related to the oxadiazole compounds, have been studied for their ability to generate nitric oxide upon reaction with thiols, accounting for their vasodilator action. This property could be beneficial in developing treatments for conditions requiring vasodilation (M. Feelisch et al., 1992).